N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-2-phenylacetamide

• IUPAC Name: N-(5-methyl-2-propan-2-ylpyrazol-3-yl)-2-phenylacetamide
• InChI: InChI=1S/C15H19N3O/c1-11(2)18-14(9-12(3)17-18)16-15(19)10-13-7-5-4-6-8-13/h4-9,11H,10H2,1-3H3,(H,16,19)
• InChI Key: YWVINZMVRQYUPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC2=CC=CC=C2)C(C)C
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol
• CAS No.: 1170998-43-2

Description

N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-2-phenylacetamide is a useful research compound. Its molecular formula is C15H19N3O and its molecular weight is 257.337. The purity is usually 95%.
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Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-2-phenylacetamide, through its structural relation to pyrazole derivatives, plays a significant role in the inhibition of Cytochrome P450 (CYP) enzymes. This involvement is crucial for assessing drug-drug interactions (DDIs) that occur due to the metabolism of various drugs by CYP isoforms. Selective chemical inhibitors, including derivatives related to pyrazole, are used to understand the contribution of different CYP isoforms in drug metabolism, aiding in predicting potential DDIs during drug development processes (Khojasteh et al., 2011).

Synthesis and Medicinal Applications of Pyrazole Derivatives

The compound is structurally related to pyrazoles, which are prominent in medicinal chemistry for their diverse biological activities, including anticancer, analgesic, anti-inflammatory, and antimicrobial properties. Pyrazole derivatives are synthesized through various strategies, including condensation and cyclization, and have been extensively explored for their pharmacological potential. These derivatives are valuable for developing new therapeutic agents and understanding their molecular mechanisms of action (Dar & Shamsuzzaman, 2015).

Therapeutic Potential of Pyrazoline Derivatives

Pyrazoline derivatives, closely related to pyrazoles, exhibit a broad spectrum of pharmacological effects such as antimicrobial, anti-inflammatory, antidepressant, and anticancer activities. The extensive research into pyrazoline derivatives highlights the therapeutic potential of compounds structurally related to this compound. This research supports the continued exploration of pyrazole and pyrazoline scaffolds in drug development (Shaaban et al., 2012).